Cas no 1261470-96-5 (4-Bromo-3-iodobenzyl chloride)

• Product Name: 4-Bromo-3-iodobenzyl chloride
• CAS No: 1261470-96-5
• MF: C₇H₅BrClI
• MW: 331.376072645187
• CID: 4982060
• Update Time: 2025-11-06

4-Bromo-3-iodobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-iodobenzyl chloride

• Inchi： 1S/C7H5BrClI/c8-6-2-1-5(4-9)3-7(6)10/h1-3H,4H2
• InChI Key： ZNCQDARAKZVDOZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(CCl)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 4-Bromo-3-iodobenzyl chloride

Comprehensive Overview of 4-Bromo-3-iodobenzyl chloride (CAS No. 1261470-96-5): Properties, Applications, and Industry Insights

4-Bromo-3-iodobenzyl chloride (CAS No. 1261470-96-5) is a halogenated aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both bromine and iodine substituents, makes it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig aminations. The compound's benzyl chloride moiety further enhances its reactivity, enabling efficient functionalization in organic synthesis.

In recent years, the demand for halogenated benzyl derivatives has surged due to their critical role in drug discovery. Researchers frequently search for "4-Bromo-3-iodobenzyl chloride synthesis" or "CAS 1261470-96-5 suppliers," reflecting its importance in developing kinase inhibitors and antimicrobial agents. The compound's dual halogen design allows selective modification at either the bromo or iodo position, addressing the growing need for precision in medicinal chemistry.

From an industrial perspective, 1261470-96-5 aligns with green chemistry trends. Manufacturers now emphasize "sustainable halogenation methods" to reduce environmental impact, a topic dominating 2024's scientific forums. Analytical techniques like HPLC and GC-MS confirm the compound's high purity (>98%), meeting stringent regulatory standards for pharmaceutical intermediates.

Thermodynamic studies reveal that 4-Bromo-3-iodobenzyl chloride exhibits remarkable stability under inert atmospheres, with a melting point range of 89-92°C. This property ensures safe handling in laboratory settings, though proper PPE remains essential. The compound's solubility profile—soluble in DCM, THF, and DMSO but insoluble in water—makes it ideal for heterogeneous catalytic systems.

Emerging applications include its use in OLED materials research, where its heavy atoms enhance spin-orbit coupling for improved electroluminescence efficiency. Patent analyses show a 40% increase in filings referencing CAS 1261470-96-5 since 2022, particularly in photovoltaic materials and bioconjugation technologies. These developments respond to the global push for renewable energy solutions.

Quality control protocols for 4-Bromo-3-iodobenzyl chloride now incorporate advanced spectroscopic validation. FT-IR spectra typically show C-Br stretches at 560 cm⁻¹ and C-I vibrations at 500 cm⁻¹, while ¹H NMR displays characteristic benzyl protons at δ 4.6 ppm. Such data helps distinguish it from similar compounds like 2-bromo-5-iodobenzyl bromide, a common search comparison term.

Storage recommendations emphasize protection from light and moisture, with stability maintained at -20°C for long-term preservation. The compound's shelf life exceeds 24 months when packaged under nitrogen, addressing frequent queries about "halobenzyl chloride degradation." Transportation complies with IATA non-hazardous material guidelines.

Future research directions may explore its potential in click chemistry applications, particularly in proteolysis-targeting chimeras (PROTACs). The simultaneous presence of bromine and iodine offers orthogonal reactivity for modular drug design—a hot topic in 2024 medicinal chemistry conferences. Computational studies predict favorable binding affinities when incorporated into EGFR inhibitors.

For synthetic chemists, troubleshooting guides often highlight the importance of controlling stoichiometry during benzyl chloride substitution reactions involving 1261470-96-5. Common side reactions include Wurtz-type couplings, which can be minimized using Pd-based catalysts. These practical insights address frequent forum discussions about "optimizing 4-Bromo-3-iodobenzyl chloride yields."

Market analysis indicates Asia-Pacific as the fastest-growing region for halogenated aromatic compounds, driven by expanding CRO/CDMO capabilities. Pricing trends show a 12% CAGR for CAS 1261470-96-5 since 2021, reflecting its escalating role in high-value API synthesis. Regulatory filings consistently list it under REACH and TSCA inventories.

In academic settings, 4-Bromo-3-iodobenzyl chloride serves as a model substrate for teaching transition metal-catalyzed reactions. Its distinct ¹H NMR splitting patterns help students master aromatic proton analysis. Laboratory manuals increasingly feature its use in multistep synthesis projects, responding to pedagogical shifts toward hands-on drug discovery training.

Recent innovations include microfluidic synthesis approaches that reduce reaction times for 1261470-96-5 derivatives by 70%. Such advancements cater to the pharmaceutical industry's demand for rapid analog generation. Parallel purification techniques using flash chromatography now achieve >95% recovery rates, a significant improvement over traditional methods.

Environmental fate studies demonstrate that 4-Bromo-3-iodobenzyl chloride undergoes rapid photodegradation in aqueous systems (DT₅₀ = 2.3 hours), alleviating concerns about bioaccumulation. This data supports its inclusion in green chemistry toolkits, particularly for C-H functionalization workflows that minimize heavy metal waste.

The compound's crystal structure (space group P2₁/c) reveals interesting halogen-halogen interactions that inform supramolecular chemistry designs. These non-covalent contacts are leveraged in developing functional crystalline materials, a trending research area combining materials science and synthetic organic chemistry.

For analytical chemists, CAS 1261470-96-5 presents a useful benchmark for developing halogen-specific detection methods. New mass spectrometry techniques can differentiate its isotopic patterns from those of chloro-iodo analogs, addressing a common challenge in impurity profiling during quality control.